Cas no 2171414-65-4 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• CAS No: 2171414-65-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6099808
• PubChem ID: 165536980
• Update Time: 2025-11-03

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• EN300-1475848
• 2171414-65-4
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-4-9-17(14-23(28)29)27-24(30)16(2)26-25(31)32-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22H,3-4,9,14-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t16-,17?/m1/s1
• InChI Key： GPXKSPJJHUGZMV-TZHYSIJRSA-N
• SMILES： O(C(N[C@H](C)C(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic Acid: A Comprehensive Overview

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid, also known by its CAS number CAS 2171414-65-4, is a highly specialized compound with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of heptanoic acid, featuring a complex functional group structure that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amino acid moiety. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, underscores its importance in modern chemical synthesis and drug development.

The molecular structure of this compound is characterized by a heptanoic acid backbone, which serves as the primary chain, and a side chain containing the Fmoc-amino group. The stereochemistry at the second carbon atom (denoted by the (R) configuration) is critical for its biological activity and selectivity. Recent studies have highlighted the role of such stereochemically defined compounds in enhancing the efficacy of peptide-based drugs and improving their pharmacokinetic profiles.

One of the most notable applications of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid is in the synthesis of bioactive peptides and proteins. The Fmoc group plays a pivotal role in solid-phase peptide synthesis (SPPS), where it protects the amino terminus during the stepwise construction of peptide chains. Its removal under specific conditions allows for precise control over the synthesis process, making it indispensable in modern drug discovery pipelines.

Recent advancements in chemical biology have further expanded the utility of this compound. Researchers have explored its potential as a building block for constructing complex biomolecules, including enzymes and antibody fragments. The integration of this compound into larger molecular frameworks has been facilitated by its compatibility with various coupling reagents and activation strategies.

In addition to its synthetic applications, CAS 2171414-65-4 has shown promise in diagnostic and therapeutic contexts. Its ability to serve as a linker or spacer in bioconjugate chemistry has made it valuable for developing targeted drug delivery systems and imaging agents. For instance, studies have demonstrated its use in creating bioorthogonal systems that enable real-time monitoring of biochemical processes within living organisms.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the selective protection of amino groups using Fmoc reagents, followed by controlled deprotection under mild acidic or enzymatic conditions. The stereochemical integrity of the molecule is preserved throughout these steps, ensuring its functionality in downstream applications.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in biological systems.

In terms of safety and handling, this compound adheres to standard laboratory protocols for handling organic chemicals. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid represents a versatile building block with wide-ranging applications in chemical synthesis and biotechnology. Its unique combination of functional groups and stereochemical features positions it as an essential tool for advancing research in peptide chemistry, drug discovery, and molecular diagnostics.